Cas no 790681-71-9 (2-chloro-1-{2,5-dimethyl-1-4-(trifluoromethyl)phenyl-1H-pyrrol-3-yl}ethan-1-one)

• Product Name: 2-chloro-1-{2,5-dimethyl-1-4-(trifluoromethyl)phenyl-1H-pyrrol-3-yl}ethan-1-one
• CAS No: 790681-71-9
• MF: C₁₅H₁₃ClF₃NO
• MW: 315.71803355217
• MDL: MFCD06358660
• CID: 3107563
• PubChem ID: 2517711
• Update Time: 2025-10-30

2-chloro-1-{2,5-dimethyl-1-4-(trifluoromethyl)phenyl-1H-pyrrol-3-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• <br>2-chloro-1-{2,5-dimethyl-1-[4-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}ethan one
• 2-chloro-1-{2,5-dimethyl-1-4-(trifluoromethyl)phenyl-1H-pyrrol-3-yl}ethan-1-one
• G56283
• EN300-11078
• Z57033952
• MFCD06358660
• AKOS008967714
• SB63697
• 790681-71-9
• 2-chloro-1-{2,5-dimethyl-1-[4-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}ethanone
• 2-Chloro-1-(2,5-dimethyl-1-[4-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl)ethanone
• 869-975-5
• 2-CHLORO-1-(2,5-DIMETHYL-1-[4-(TRIFLUOROMETHYL)PHENYL]-1H-PYRROL-3-YL)ETHAN-1-ONE
• 2-Chloro-1-(2,5-dimethyl-1-(4-(trifluoromethyl)phenyl)-1H-pyrrol-3-yl)ethanone
• 2-chloro-1-[2,5-dimethyl-1-[4-(trifluoromethyl)phenyl]pyrrol-3-yl]ethanone
• 2-chloro-1-{2,5-dimethyl-1-[4-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}ethan-1-one
• CS-0222294
• 2-chloro-1-(2,5-dimethyl-1-(4-(trifluoromethyl)phenyl)-1H-pyrrol-3-yl)ethan-1-one

• MDL： MFCD06358660
• Inchi： 1S/C15H13ClF3NO/c1-9-7-13(14(21)8-16)10(2)20(9)12-5-3-11(4-6-12)15(17,18)19/h3-7H,8H2,1-2H3
• InChI Key： OJXBKPFEXZIPNN-UHFFFAOYSA-N
• SMILES： ClCC(C1C=C(C)N(C2C=CC(C(F)(F)F)=CC=2)C=1C)=O

Computed Properties

• Exact Mass: 315.0637762Da
• Monoisotopic Mass: 315.0637762Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 22Ų

Additional information on 2-chloro-1-{2,5-dimethyl-1-4-(trifluoromethyl)phenyl-1H-pyrrol-3-yl}ethan-1-one

Introduction to 2-chloro-1-{2,5-dimethyl-1-[4-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}ethan-1-one (CAS No. 790681-71-9)

The compound 2-chloro-1-{2,5-dimethyl-1-[4-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}ethan-1-one (CAS No. 790681-71-9) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and synthesis of novel heterocyclic derivatives. This compound, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure incorporates several key functional groups, including a chloro-substituted acetyl group, a pyrrole ring fused with a dimethyl-substituted aromatic ring, and a trifluoromethyl moiety, which collectively contribute to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of pyrrole derivatives in the development of therapeutic agents. Pyrroles are heterocyclic compounds that exhibit a wide range of biological activities, including antiviral, antibacterial, and anticancer properties. The presence of a chloro-substituent in the acetyl group enhances the electrophilicity of the molecule, making it a valuable intermediate in various synthetic transformations. Additionally, the dimethyl-substituted aromatic ring and the trifluoromethyl group contribute to the lipophilicity and metabolic stability of the compound, which are critical factors in drug design.

The synthesis of this compound involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the complex molecular framework efficiently. The introduction of the chloro-substituent at the 2-position of the pyrrole ring is particularly noteworthy, as it facilitates further derivatization and diversification of the scaffold.

In terms of biological activity, preliminary investigations have revealed that 2-chloro-1-{2,5-dimethyl-1-[4-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}ethan-1-one exhibits promising pharmacological properties. The compound has shown potential as an inhibitor of certain enzymes involved in cancer cell proliferation and inflammation. The synergistic effects of the various substituents in its structure are believed to enhance its binding affinity to target proteins, thereby modulating biological pathways associated with disease progression.

The role of fluorine-containing moieties in medicinal chemistry cannot be overstated. The incorporation of a trifluoromethyl group into the aromatic ring not only improves the metabolic stability of the compound but also enhances its bioavailability. Fluorine atoms are known to influence electronic properties and binding interactions at the molecular level, making them indispensable in drug design. The presence of this group in 2-chloro-1-{2,5-dimethyl-1-[4-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}ethan-1-one underscores its potential as a lead compound for further optimization.

Recent advancements in computational chemistry have enabled researchers to predict and analyze the biological activity of compounds with high precision. Molecular docking studies have been conducted to evaluate the binding interactions between this compound and various target proteins. These studies suggest that it may interact with enzymes such as kinases and proteases, which are implicated in cancer and inflammatory diseases. The detailed understanding gained from these computational analyses has guided experimental efforts toward optimizing the compound's pharmacological profile.

The development of novel pharmaceutical agents relies heavily on innovative synthetic strategies and structural modifications. The synthesis of 2-chloro-1-{2,5-dimethyl-1-[4-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}ethan-1-one exemplifies how structural complexity can be harnessed to develop molecules with tailored biological activities. By modifying specific functional groups or introducing new moieties, chemists can fine-tune the properties of these compounds to achieve desired therapeutic effects.

In conclusion,2-chloro-1-{2,5-dimethyl-1-[4-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}ethan-1-one (CAS No. 790681-71-9) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.